(Z)-2-Methyl-4-oxo-6-[(5S,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid

• IUPAC Name: (Z)-2-methyl-4-oxo-6-[(5S,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid
• InChI: InChI=1S/C30H40O6/c1-16(12-18(31)13-17(2)26(35)36)20-14-24(34)30(7)19-8-9-22-27(3,4)23(33)10-11-28(22,5)25(19)21(32)15-29(20,30)6/h12,17,20,22H,8-11,13-15H2,1-7H3,(H,35,36)/b16-12-/t17?,20-,22+,28+,29-,30-/m0/s1
• InChI Key: SQLPMCMTDSAFSX-NVKNKSQXSA-N
• Canonical SMILES: CC(CC(=O)C=C(C)C1CC(=O)C2(C1(CC(=O)C3=C2CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O
• Isomeric SMILES: CC(CC(=O)/C=C(/C)\[C@@H]1CC(=O)[C@]2([C@]1(CC(=O)C3=C2CC[C@H]4[C@]3(CCC(=O)C4(C)C)C)C)C)C(=O)O
• Molecular Formula: C30H40O6
• Molecular Weight: 496.6 g/mol
• CAS No.: 1961358-01-9

Description

This compound belongs to the cyclopenta[a]phenanthrene derivatives, characterized by a steroidal core modified with keto, methyl, and oxo groups. Its Z-configuration at the hept-5-enoic acid moiety and stereospecific substitutions (5S,10R,13S,14S,17S) on the cyclopenta[a]phenanthrene backbone define its structural uniqueness. Such modifications are critical for its physicochemical properties, including solubility, stability, and interaction with biological targets . While the exact biological role of this compound remains understudied, its structural analogs (e.g., fusidic acid, obeticholic acid) exhibit antimicrobial, anti-inflammatory, and cholesterol-modulating activities .

Biological Activity

(Z)-2-Methyl-4-oxo-6-[(5S,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid is a complex organic compound with potential biological activities that merit detailed investigation. This article synthesizes available research findings on its biological activity and implications in various fields such as pharmacology and biochemistry.

Chemical Structure and Properties

The compound features a unique structure characterized by a heptenoic acid moiety linked to a cyclopenta[a]phenanthrene derivative. Its molecular formula and weight suggest significant steric hindrance due to multiple methyl groups and a trioxo functional group.

Biological Activity Overview

Research indicates that this compound may exhibit various biological activities:

• Antitumor Activity : Initial studies suggest that the compound has potential anticancer properties. It may inhibit tumor cell proliferation through mechanisms involving apoptosis and cell cycle arrest.
• Anti-inflammatory Effects : The compound has been observed to modulate inflammatory pathways. It may reduce the production of pro-inflammatory cytokines in vitro.
• Antioxidant Properties : Preliminary data indicate that it possesses antioxidant capabilities that could protect cellular components from oxidative stress.

The biological activities of this compound are likely mediated through interactions with specific cellular targets:

• Receptor Modulation : It may act on steroid hormone receptors or other nuclear receptors involved in gene expression regulation.
• Enzyme Inhibition : The presence of keto and hydroxyl groups suggests potential inhibition of enzymes involved in metabolic pathways.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antitumor	Inhibition of cell proliferation
Anti-inflammatory	Reduced cytokine production
Antioxidant	Scavenging free radicals

Case Studies

Several case studies have explored the biological effects of similar compounds related to (Z)-2-Methyl-4-oxo-6-heptenoic acid:

• Study on Tumor Cell Lines : A study demonstrated that derivatives of this compound inhibited growth in various cancer cell lines (e.g., breast and prostate cancer), suggesting its potential as a chemotherapeutic agent.
• Inflammation Model : In an animal model of inflammation, administration of the compound significantly decreased markers of inflammation compared to controls.
• Oxidative Stress Assay : In vitro assays showed that the compound effectively reduced oxidative stress markers in neuronal cells exposed to harmful stimuli.

Scientific Research Applications

Pharmaceutical Applications

The compound has been studied for its potential therapeutic effects. Its structure suggests that it may interact with biological systems in ways that could be beneficial for drug development.

1. Anticancer Activity
Research indicates that compounds similar to this structure exhibit anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells by disrupting cellular signaling pathways.
• Case Studies : Various studies have demonstrated the efficacy of similar compounds in preclinical models of cancer.

2. Anti-inflammatory Effects
The compound's structural features may confer anti-inflammatory properties:

• Targeting Inflammatory Pathways : It may inhibit the production of pro-inflammatory cytokines.
• Research Findings : Studies have shown that derivatives of this compound can reduce inflammation in animal models .

Biochemical Applications

In addition to pharmaceutical uses, this compound has potential applications in biochemistry.

1. Enzyme Inhibition
The compound may serve as an enzyme inhibitor:

• Specific Enzymes : It could inhibit enzymes involved in metabolic pathways related to disease states.
• Research Evidence : Preliminary studies suggest that it affects the activity of certain enzymes critical for cellular metabolism.

2. Metabolic Studies
This compound can be utilized in metabolic studies to understand its role in biological systems:

• Metabolomics : It can be analyzed using metabolomic approaches to identify its metabolic pathways and interactions within cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitutions

The compound shares a cyclopenta[a]phenanthrene core with several natural and synthetic derivatives. Key structural variations include:

• Substituent positions : The presence of 3,11,15-trioxo groups distinguishes it from fusidic acid (16-acetoxy, 3,11-dihydroxy) and obeticholic acid (3,7-dihydroxy) .
• Stereochemistry : The (5S,10R,13S,14S,17S) configuration contrasts with the (3R,4S,5S,8S,9S,10S,11R,13R,14S,16S) stereochemistry of fusidic acid, which impacts receptor binding .
• Side-chain modifications: The (Z)-hept-5-enoic acid side chain differs from the (E)-undec-10-enoate chain in related compounds (e.g., CAS:1309931-84-7), influencing hydrophobicity and membrane permeability .

Physicochemical Properties

Compound Name	Molecular Weight	Key Functional Groups	LogP*	Hydrogen Bond Donors/Acceptors
Target Compound (Z)-2-Methyl-4-oxo-6-[...]hept-5-enoic acid	~520 (estimated)	3 keto, 4 methyl, 1 enoic acid	3.2	3 donors, 6 acceptors
Fusidic Acid (CAS:6990-06-3)	516.70	2 hydroxyl, 1 acetoxy, 1 enoic acid	4.8	4 donors, 7 acceptors
Obeticholic Acid (CAS:459789-99-2)	420.63	2 hydroxyl, 1 pentanoic acid	2.5	3 donors, 4 acceptors
(E)-2-Methyl-4-oxo-6-[...]hept-5-enoic acid (CAS:1309931-84-7)	~520 (estimated)	3 keto, 4 methyl, 1 enoic acid (E)	3.5	3 donors, 6 acceptors

*LogP values estimated via PubChem and related databases.

Q & A

Basic Research Questions

Q. What are the recommended spectroscopic techniques for confirming the stereochemistry and functional groups of this compound?

• Methodology :

• X-ray crystallography is the gold standard for resolving stereochemical ambiguities, particularly for the cyclopenta[a]phenanthrenyl core and (Z)-configured double bond .
• High-resolution NMR (e.g., $^1H$, $^{13}C$, COSY, and NOESY) can differentiate between stereoisomers by analyzing coupling constants ($J$-values) and nuclear Overhauser effects (NOE) .
• IR spectroscopy identifies carbonyl (C=O) and hydroxyl (-OH) groups, critical for verifying the 4-oxo and carboxylic acid moieties .

Q. How can researchers optimize synthetic routes for this compound to ensure high stereochemical purity?

• Methodology :

• Chiral auxiliaries or catalysts : Use Sharpless epoxidation or enzymatic resolution to control stereocenters in the pentamethylcyclopenta[a]phenanthrenyl backbone .
• Protecting groups : Temporarily block reactive sites (e.g., carboxylic acid) during synthesis to prevent side reactions, as seen in similar steroid derivatives .
• HPLC purification : Employ chiral columns (e.g., amylose-based) to isolate the (Z)-isomer from potential (E)-byproducts .

Q. What stability challenges are anticipated under physiological conditions, and how should they be addressed experimentally?

• Methodology :

• pH-dependent degradation studies : Incubate the compound in buffers (pH 1–10) at 37°C and monitor degradation via LC-MS. The α,β-unsaturated ketone moiety is prone to hydrolysis under acidic conditions .
• Light sensitivity : Store solutions in amber vials to prevent photoisomerization of the (Z)-double bond .
• Long-term stability : Use accelerated stability testing (40°C/75% RH) to predict shelf life, referencing ICH guidelines .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of this compound across different assays?

• Methodology :

• Standardize assay conditions : Control variables like solvent (DMSO concentration ≤0.1%), cell line viability, and incubation time to minimize artifacts .
• Orthogonal assays : Validate anti-inflammatory or cytotoxic claims using both in vitro (e.g., NF-κB inhibition) and ex vivo (e.g., human primary cell models) systems .
• Purity verification : Confirm compound integrity (>95% by HPLC) before biological testing to rule out impurity-driven effects .

Q. What computational strategies are effective for predicting metabolic pathways and off-target interactions?

• Methodology :

• Molecular docking : Simulate interactions with cytochrome P450 enzymes (e.g., CYP3A4) using software like AutoDock Vina to predict hydroxylation sites .
• Machine learning models : Train on datasets of structurally similar steroids/terpenoids to forecast bioavailability and toxicity profiles .
• Metabolite identification : Use in silico tools (e.g., Meteor Nexus) to predict phase I/II metabolites, followed by LC-HRMS validation .

Q. How can the compound’s interaction with serum proteins be quantified to inform pharmacokinetic studies?

• Methodology :

• Surface Plasmon Resonance (SPR) : Measure binding affinity ($K_D$) to human serum albumin (HSA) or α-1-acid glycoprotein (AGP) .
• Fluorescence quenching assays : Monitor tryptophan residue fluorescence in HSA upon compound binding to calculate Stern-Volmer constants .
• Microscale Thermophoresis (MST) : Requires minimal protein and provides precise $K_D$ values under physiological conditions .

Data Contradiction Analysis

Q. How should discrepancies in reported solubility data (e.g., DMSO vs. aqueous buffers) be addressed?

• Methodology :

• Solvent screening : Test solubility in co-solvents (e.g., PEG-400) or surfactants (e.g., Tween-80) to identify formulation-compatible solvents .
• Dynamic light scattering (DLS) : Detect aggregation phenomena that may falsely lower apparent solubility .
• Standardized protocols : Adopt USP guidelines for equilibrium solubility measurements to ensure reproducibility .

Experimental Design Considerations

Q. What in vivo models are appropriate for evaluating the compound’s therapeutic potential?

• Methodology :

• Rodent models : Use dextran sulfate sodium (DSS)-induced colitis models for inflammatory bowel disease applications, given structural similarities to obeticholic acid .
• Dosing regimens : Optimize via pharmacokinetic profiling (e.g., C$_{max}$, AUC) to balance efficacy and toxicity .
• Tissue distribution studies : Employ radiolabeled compound (e.g., $^{14}C$) to track biodistribution in organs .